![molecular formula C18H21ClN2O4S B4751655 5-chloro-N-{4-[(diethylamino)sulfonyl]phenyl}-2-methoxybenzamide](/img/structure/B4751655.png)
5-chloro-N-{4-[(diethylamino)sulfonyl]phenyl}-2-methoxybenzamide
Overview
Description
5-chloro-N-{4-[(diethylamino)sulfonyl]phenyl}-2-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.
Mechanism of Action
The mechanism of action of 5-chloro-N-{4-[(diethylamino)sulfonyl]phenyl}-2-methoxybenzamide involves the inhibition of enzymes involved in cancer cell proliferation, particularly the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many cancer cells and plays a crucial role in tumor growth and survival. By inhibiting CAIX, this compound can effectively suppress cancer cell growth and induce apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has minimal toxicity and is well-tolerated by the body. The compound has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce the formation of new blood vessels that supply nutrients to the tumor. Additionally, the compound has been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of other diseases, such as arthritis and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of 5-chloro-N-{4-[(diethylamino)sulfonyl]phenyl}-2-methoxybenzamide is its potent antitumor activity against various cancer cell lines. This makes it a promising candidate for the development of new cancer therapies. However, one limitation of the compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the compound's mechanism of action and potential side effects.
Future Directions
There are several future directions for the research and development of 5-chloro-N-{4-[(diethylamino)sulfonyl]phenyl}-2-methoxybenzamide. One potential direction is the optimization of the compound's synthesis method to improve yields and purity. Another direction is the development of new formulations of the compound that can improve its solubility and bioavailability. Additionally, more research is needed to fully understand the compound's mechanism of action and potential applications in the treatment of other diseases, such as arthritis and neurodegenerative disorders. Finally, clinical trials are needed to evaluate the safety and efficacy of the compound in humans.
Scientific Research Applications
5-chloro-N-{4-[(diethylamino)sulfonyl]phenyl}-2-methoxybenzamide has been extensively studied for its potential applications in pharmaceuticals, particularly in the treatment of cancer. Research has shown that the compound has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has been suggested that the compound acts by inhibiting the activity of certain enzymes involved in cancer cell proliferation.
properties
IUPAC Name |
5-chloro-N-[4-(diethylsulfamoyl)phenyl]-2-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O4S/c1-4-21(5-2)26(23,24)15-9-7-14(8-10-15)20-18(22)16-12-13(19)6-11-17(16)25-3/h6-12H,4-5H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHDCEJBVKKHCTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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